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Compound of Interest

Compound Name: N-Methylindole-5-boronic acid

Cat. No.: B060488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

properties, and applications of N-Methylindole-5-boronic acid (CAS No. 192182-55-1). This

versatile building block is of significant interest to researchers in organic synthesis and

medicinal chemistry, particularly for its role in Suzuki-Miyaura cross-coupling reactions to

generate diverse molecular scaffolds.

Physicochemical Properties
N-Methylindole-5-boronic acid is a solid with the molecular formula C₉H₁₀BNO₂ and a

molecular weight of 174.99 g/mol .[1]
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Property Value Reference

CAS Number 192182-55-1 [1]

Molecular Formula C₉H₁₀BNO₂ [1]

Molecular Weight 174.99 g/mol [1]

Appearance Solid [1]

InChI Key
SYWDZJWBRYIJJB-

UHFFFAOYSA-N
[1]

SMILES
CN1C=C(C=C2)C2=CC=C1B(

O)O

Commercial Availability
N-Methylindole-5-boronic acid is readily available from several chemical suppliers. The

following table summarizes the offerings from a selection of vendors. Please note that prices

and availability are subject to change and may not include shipping and handling fees.
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Supplier
Product/Catalo
g No.

Purity Quantity Price (USD)

Sigma-Aldrich SYX00304
Information not

available
1 g $197.00

Biosynth SHA18255
Information not

available
25 g $714.00

Apollo Scientific OR15017 ≥95% 25 mg £15.00

5 g £83.00

25 g £164.00

Frontier

Specialty

Chemicals

M6311
Information not

available
1 g -

CymitQuimica IN-DA002FP7
Information not

available
1 g €56.00

Safety Information
N-Methylindole-5-boronic acid is classified as a hazardous substance. The following is a

summary of the key safety information.
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Hazard Category GHS Classification Precautionary Statements

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2

H315: Causes skin irritation.

P264, P280, P302+P352,

P332+P313

Serious Eye Damage/Irritation Category 1

H318: Causes serious eye

damage. P280,

P305+P351+P338, P310

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation. P261, P271,

P304+P340, P312

Storage: Store in a well-ventilated place. Keep container tightly closed. Personal Protective

Equipment: Wear protective gloves, protective clothing, eye protection, and face protection.

Experimental Protocols
N-Methylindole-5-boronic acid is a key reagent in Suzuki-Miyaura cross-coupling reactions

for the synthesis of biaryl and heteroaryl compounds.[2] The following is a representative

experimental protocol.

General Protocol for Suzuki-Miyaura Cross-Coupling
This protocol describes the coupling of an aryl halide with N-Methylindole-5-boronic acid.

Materials:

Aryl halide (1.0 mmol)

N-Methylindole-5-boronic acid (1.2 mmol)

Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol)

Base (e.g., K₂CO₃, 2.0 mmol)
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Solvent (e.g., DMF, 10 mL)

Schlenk flask

Magnetic stirrer

Inert gas supply (Argon or Nitrogen)

Procedure:

To a dry Schlenk flask containing a magnetic stir bar, add the aryl halide, N-Methylindole-5-
boronic acid, and the base.

Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

Under a positive pressure of the inert gas, add the palladium catalyst and the degassed

solvent.

Stir the reaction mixture at 80-100 °C.

Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Upon completion, cool the reaction to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel.
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Reaction Setup Reaction Workup & Purification

Combine Aryl Halide,
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A typical workflow for a Suzuki-Miyaura cross-coupling reaction.

Biological and Medicinal Chemistry Context
Indole derivatives are a prominent class of heterocyclic compounds with a wide range of

pharmacological activities.[3] The N-methylindole scaffold, in particular, has been investigated

for its potential as an antimicrobial and anticancer agent.[4][5] Boronic acids and their

derivatives are also recognized for their utility in drug discovery, with several boronic acid-

containing drugs approved for clinical use.

While specific biological targets for N-Methylindole-5-boronic acid have not been extensively

reported, its derivatives have shown activity against various pathogens.[4] For instance, some

N-methylindole derivatives exhibit antimicrobial properties by potentially disrupting the bacterial

cell wall.[4] In the context of cancer, indole derivatives have been shown to interfere with

multiple signaling pathways involved in cell proliferation and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Technical Guide for N-
Methylindole-5-boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060488#commercial-availability-of-n-methylindole-5-
boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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